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Compound of Interest

Compound Name: Tris(dimethylamino)borane

Cat. No.: B1346698 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tris(dimethylamino)borane, also known as B(NMe₂)₃, is an organoboron compound that has

been explored for various applications in organic synthesis. While not as commonly employed

as other borane-based reagents for reductions, its unique electronic and steric properties

suggest potential for mild and selective transformations. These application notes provide an

overview of the potential use of Tris(dimethylamino)borane as a mild reducing agent for

functional groups such as aldehydes, ketones, and amides, particularly in scenarios requiring

high chemoselectivity. Due to the limited availability of specific published protocols, the

following sections provide generalized methodologies based on standard practices with related

borane reagents. Researchers are strongly encouraged to perform small-scale test reactions to

optimize conditions for their specific substrates.

Physicochemical Properties and Safety Information
A summary of key properties and safety data for Tris(dimethylamino)borane is presented

below.
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Property Value Reference

Formula C₆H₁₈BN₃

Molecular Weight 143.04 g/mol

Appearance Liquid

Density 0.817 g/mL at 25 °C

Boiling Point 147-148 °C

Melting Point -16 °C

Flash Point -21 °C

Safety Precautions: Tris(dimethylamino)borane is a highly flammable liquid and vapor. It

causes skin and serious eye irritation and may cause respiratory irritation. It is also air and

moisture sensitive. All handling should be performed in a well-ventilated fume hood, under an

inert atmosphere (e.g., nitrogen or argon), and with appropriate personal protective equipment

(PPE), including flame-retardant clothing, safety goggles, and chemical-resistant gloves. Keep

away from heat, sparks, open flames, and hot surfaces.

Proposed Mechanism of Action
The boron center in Tris(dimethylamino)borane is electron-deficient and can act as a Lewis

acid. However, the lone pairs on the three nitrogen atoms donate electron density to the boron,

reducing its Lewis acidity. For it to function as a reducing agent, activation may be necessary to

enhance the hydridic character of a B-H bond, which is not inherently present. In the presence

of a suitable activator (e.g., a Lewis acid or proton source), a complex may form, facilitating the

transfer of a hydride equivalent to an electrophilic carbonyl carbon.
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Tris(dimethylamino)borane

Activated Complex

Activation

Activator (e.g., Lewis Acid)

Substrate (Aldehyde/Ketone/Amide)

Coordination

Reduced Product (Alcohol/Amine)
Hydride Transfer

Boron Byproduct
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Setup Inert Atmosphere Reaction

Dissolve Aldehyde in Anhydrous Solvent

Cool to 0 °C

Add Activating Agent

Add Tris(dimethylamino)borane

Stir at Room Temperature & Monitor

Quench with 1 M HCl

Extract with Organic Solvent

Dry, Concentrate, and Purify

Isolated Product
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Is the starting material an amide?

Reaction Setup Inert atmosphere
Reflux condenser

Yes

Reagent Addition

Amide
Anhydrous Solvent

Activator
Tris(dimethylamino)borane

Reaction Heat to reflux
Monitor progress

Workup

Cool and quench (acid)
Basify (base)

Extract
Purify

Isolated Amine
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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